Cas no 1340291-09-9 (N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxolan-3-amine)
N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxolan-3-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(1,2,3,4-tetrahydronaphthalen-1-yl)oxolan-3-amine
- N-(1,2,3,4-Tetrahydronaphthalen-1-yl)tetrahydrofuran-3-amine
- N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxolan-3-amine
-
- Inchi: 1S/C14H19NO/c1-2-6-13-11(4-1)5-3-7-14(13)15-12-8-9-16-10-12/h1-2,4,6,12,14-15H,3,5,7-10H2
- InChI Key: NHRZEXYHFSNMCN-UHFFFAOYSA-N
- SMILES: O1CCC(C1)NC1C2C=CC=CC=2CCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 231
- XLogP3: 2.1
- Topological Polar Surface Area: 21.3
N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxolan-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N296261-100mg |
N-(1,2,3,4-tetrahydronaphthalen-1-yl)oxolan-3-amine |
1340291-09-9 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | N296261-500mg |
N-(1,2,3,4-tetrahydronaphthalen-1-yl)oxolan-3-amine |
1340291-09-9 | 500mg |
$ 365.00 | 2022-06-03 | ||
| TRC | N296261-1g |
N-(1,2,3,4-tetrahydronaphthalen-1-yl)oxolan-3-amine |
1340291-09-9 | 1g |
$ 570.00 | 2022-06-03 | ||
| Life Chemicals | F1905-3866-0.25g |
N-(1,2,3,4-tetrahydronaphthalen-1-yl)oxolan-3-amine |
1340291-09-9 | 95%+ | 0.25g |
$523.0 | 2023-09-07 | |
| Life Chemicals | F1905-3866-0.5g |
N-(1,2,3,4-tetrahydronaphthalen-1-yl)oxolan-3-amine |
1340291-09-9 | 95%+ | 0.5g |
$551.0 | 2023-09-07 | |
| Life Chemicals | F1905-3866-1g |
N-(1,2,3,4-tetrahydronaphthalen-1-yl)oxolan-3-amine |
1340291-09-9 | 95%+ | 1g |
$580.0 | 2023-09-07 | |
| Life Chemicals | F1905-3866-2.5g |
N-(1,2,3,4-tetrahydronaphthalen-1-yl)oxolan-3-amine |
1340291-09-9 | 95%+ | 2.5g |
$1267.0 | 2023-09-07 | |
| Life Chemicals | F1905-3866-5g |
N-(1,2,3,4-tetrahydronaphthalen-1-yl)oxolan-3-amine |
1340291-09-9 | 95%+ | 5g |
$1909.0 | 2023-09-07 | |
| Life Chemicals | F1905-3866-10g |
N-(1,2,3,4-tetrahydronaphthalen-1-yl)oxolan-3-amine |
1340291-09-9 | 95%+ | 10g |
$2675.0 | 2023-09-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1631793-250mg |
N-(1,2,3,4-tetrahydronaphthalen-1-yl)tetrahydrofuran-3-amine |
1340291-09-9 | 98% | 250mg |
¥8578.00 | 2024-08-09 |
N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxolan-3-amine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxolan-3-amine
N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxolan-3-amine: A Comprehensive Overview
N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxolan-3-amine (CAS No. 1340291-09-9) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TNPA, is a derivative of tetrahydronaphthalene and oxolane, and it possesses a complex structure that offers a wide range of potential applications in drug development.
The chemical structure of N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxolan-3-amine is characterized by a tetrahydronaphthalene ring system fused to an oxolane ring. The presence of the amine functional group at the 3-position of the oxolane ring imparts unique chemical and biological properties to this compound. The tetrahydronaphthalene moiety is known for its lipophilic nature, which can enhance the compound's ability to cross biological membranes and interact with various cellular targets.
Recent studies have highlighted the potential of N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxolan-3-amine in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects in cellular models of Parkinson's disease. The researchers found that TNPA can effectively reduce oxidative stress and prevent neuronal cell death, making it a promising candidate for further investigation in this area.
In addition to its neuroprotective properties, N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxolan-3-amine has shown potential as an anti-inflammatory agent. A study conducted by a team of researchers at the University of California found that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This finding suggests that TNPA could be useful in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
The pharmacokinetic properties of N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxolan-3-amine have also been extensively studied. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics make it an attractive candidate for drug development, as it can be easily formulated into various dosage forms such as tablets and capsules.
In terms of safety and toxicity, preliminary studies have indicated that N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxolan-3-amine is well-tolerated at therapeutic doses. However, further preclinical and clinical studies are needed to fully evaluate its safety profile and determine the optimal dosing regimen for different therapeutic applications.
The synthetic route for producing N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxolan-3-amine has been well-documented in the literature. One common method involves the reaction of 1-aminoindan with 3-chlorooxolane under mild conditions to yield the desired product. This synthetic approach is scalable and can be adapted for large-scale production in pharmaceutical manufacturing settings.
In conclusion, N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxolan-3-amine (CAS No. 1340291-09-9) is a versatile compound with significant potential in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.
1340291-09-9 (N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxolan-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)